Cas no 102207-71-6 (4-Pyrimidinamine,6-chloro-2-methyl-5-pentyl-)
102207-71-6 structure
Product Name:4-Pyrimidinamine,6-chloro-2-methyl-5-pentyl-
CAS No:102207-71-6
MF:C10H16ClN3
MW:213.707140922546
CID:216157
PubChem ID:3025149
Update Time:2025-04-19
4-Pyrimidinamine,6-chloro-2-methyl-5-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinamine,6-chloro-2-methyl-5-pentyl-
- 6-chloro-2-methyl-5-pentyl-pyrimidin-4-amine
- 6-chloro-2-methyl-5-pentylpyrimidin-4-amine
- 4-Amino-6-chloro-2-methyl-5-pentylpyrimidine
- BRN 0156194
- Pyrimidine, 4-amino-6-chloro-2-methyl-5-pentyl-
- 102207-71-6
- 4-25-00-02241 (Beilstein Handbook Reference)
- DTXSID00144791
-
- Inchi: 1S/C10H16ClN3/c1-3-4-5-6-8-9(11)13-7(2)14-10(8)12/h3-6H2,1-2H3,(H2,12,13,14)
- InChI Key: LPDRPEQCLGHDDC-UHFFFAOYSA-N
- SMILES: ClC1=C(C(N)=NC(C)=N1)CCCCC
Computed Properties
- Exact Mass: 213.10348
- Monoisotopic Mass: 213.103
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Density: 1.132
- Boiling Point: 330.7°Cat760mmHg
- Flash Point: 153.8°C
- Refractive Index: 1.546
- PSA: 51.8
- LogP: 3.33450
4-Pyrimidinamine,6-chloro-2-methyl-5-pentyl- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
102207-71-6 (4-Pyrimidinamine,6-chloro-2-methyl-5-pentyl-) Related Products
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- 89852-86-8(5-Pyrimidineacetonitrile,4-amino-2-methyl-)
- 4038-50-0(2,4,6-Pyrimidinetriamine,5-(3-methylbutyl)-)
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- 27228-43-9(4-Pyrimidinamine,5-ethyl-)
- 27228-44-0(4-Pyrimidinamine,5-propyl-)
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